Cas no 66492-51-1 ((5-Ethyl-1,3-dioxan-5-yl)methyl acrylate)

• Product Name: (5-Ethyl-1,3-dioxan-5-yl)methyl acrylate
• CAS No: 66492-51-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD28046653
• CID: 504967
• PubChem ID: 354335272
• Update Time: 2026-04-29

(5-Ethyl-1,3-dioxan-5-yl)methyl acrylate Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-1,3-dioxan-5-yl)methyl Acrylate (stabilized with MEHQ)
• (5-ethyl-1,3-dioxan-5-yl)methyl prop-2-enoate
• 2-Propenoic acid,(5-ethyl-1,3-dioxan-5-yl)methyl ester
• EINECS 266-380-7
• Acrylic Acid (5-Ethyl-1,3-dioxan-5-yl)methyl Ester (stabilized with MEHQ)
• (5-Ethyl-1,3-dioxan-5-yl)methyl acrylate
• 2-Propenoic acid, (5-ethyl-1,3-dioxan-5-yl)methyl ester
• E1334
• 5-Ethyl-5-(acryloyloxymethyl)-1,3-dioxane
• (5-Ethyl-1,3-dioxan-5-yl)methyl 2-propenoate
• (5-Ethyl-1,3-dioxan-5-yl)methyl Acrylate (stabilized with

• MDL： MFCD28046653
• Inchi： 1S/C10H16O4/c1-3-9(11)14-7-10(4-2)5-12-8-13-6-10/h3H,1,4-8H2,2H3
• InChI Key： STGXUBIZGYMIRM-UHFFFAOYSA-N
• SMILES： O1C([H])([H])OC([H])([H])C(C([H])([H])OC(C([H])=C([H])[H])=O)(C1([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 78°C/0.3mmHg(lit.)
• Flash Point: 109.0±20.4 °C
• Refractive Index: 1.4620 to 1.4660
• Stability/Shelf Life: Unstable; may be sold with an inhibitor added. Incompatible with strong oxidizing agents.
• PSA: 44.76000
• LogP: 1.11630
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(5-Ethyl-1,3-dioxan-5-yl)methyl acrylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H315-H334-H411
• Warning Statement： P261-P264-P273-P280-P284-P302+P352+P332+P313+P362+P364-P304+P340+P342+P311-P391-P501
• Hazardous Material transportation number：UN 3082 9/PG III
• Safety Instruction： H315+H334+H411
• HazardClass：9
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters